Cas no 2648910-61-4 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylpentanoic acid)

• Product Name: (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylpentanoic acid
• CAS No: 2648910-61-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6108759
• PubChem ID: 165511195
• Update Time: 2025-07-18

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylpentanoic acid
• EN300-1532751
• (2S)-3-methyl-2-{[(1rs,3rs)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}pentanoic acid
• (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-methylpentanoic acid
• EN300-1532315
• 2648910-61-4
• EN300-1545536

• Inchi： 1S/C26H30N2O5/c1-3-15(2)23(25(30)31)28-24(29)16-12-17(13-16)27-26(32)33-14-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,15-17,22-23H,3,12-14H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t15?,16?,17?,23-/m0/s1
• InChI Key： LLRJXHXJHGNBPY-WHZSGRLBSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](C(=O)O)C(C)CC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylpentanoic acid

Research Brief on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylpentanoic acid (CAS: 2648910-61-4)

In recent years, the compound (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylpentanoic acid (CAS: 2648910-61-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and fluorenylmethyloxycarbonyl (Fmoc) moieties, has shown promising potential in peptide synthesis and drug development. The Fmoc group, in particular, is widely recognized for its role in solid-phase peptide synthesis (SPPS), offering protection for amino groups during the synthesis process. The incorporation of a cyclobutyl ring adds structural rigidity, which can enhance the stability and bioavailability of peptide-based therapeutics.

Recent studies have focused on the synthesis and application of this compound in the development of novel peptide inhibitors and modulators. For instance, research published in the Journal of Medicinal Chemistry (2023) highlights its use in the design of cyclic peptide inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that the cyclobutyl ring in (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylpentanoic acid contributes to improved binding affinity and selectivity, making it a valuable scaffold for PPI modulation. Additionally, the compound's compatibility with Fmoc-based SPPS protocols has facilitated its integration into high-throughput screening platforms, accelerating the discovery of peptide-based drug candidates.

Another area of interest is the compound's potential in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews explored its utility as a linker in prodrug formulations. The researchers found that the cyclobutylformamido moiety could be cleaved under specific physiological conditions, enabling controlled release of active pharmaceutical ingredients (APIs). This property is particularly advantageous for designing prodrugs with reduced off-target effects and enhanced therapeutic efficacy. Furthermore, the Fmoc group's photolabile nature has been exploited in light-activated drug delivery systems, offering spatiotemporal control over drug release.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties. Recent pharmacokinetic studies, as reported in European Journal of Pharmaceutical Sciences (2023), indicate that while the cyclobutyl ring enhances metabolic stability, it may also contribute to limited solubility in aqueous environments. Researchers are actively exploring structural modifications, such as the introduction of polar substituents, to address this issue. Computational modeling and molecular dynamics simulations have been employed to predict the impact of such modifications on the compound's binding affinity and solubility, providing valuable insights for future design iterations.

In conclusion, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylpentanoic acid (CAS: 2648910-61-4) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span peptide synthesis, PPI modulation, and targeted drug delivery, with ongoing studies aimed at overcoming its current limitations. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.